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Compound of Interest

Compound Name: IACS-8968 S-enantiomer

Cat. No.: B10800670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IACS-8968 is a potent dual inhibitor of Indoleamine 2,3-dioxygenase (IDO1) and Tryptophan

2,3-dioxygenase (TDO), key enzymes in the kynurenine pathway of tryptophan metabolism.[1]

[2] The S-enantiomer of IACS-8968 is the active form of this inhibitor.[2] Upregulation of IDO1

and TDO in the tumor microenvironment leads to tryptophan depletion and the accumulation of

immunosuppressive kynurenine metabolites, facilitating immune evasion by cancer cells.[3] By

inhibiting these enzymes, IACS-8968 S-enantiomer can restore anti-tumor immunity, making it

a valuable tool for cancer research and drug development. These application notes provide

detailed protocols for the dissolution and use of IACS-8968 S-enantiomer in cell culture

experiments.
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Property Value Reference

Full Name IACS-8968 S-enantiomer [2]

Target IDO1 and TDO [1][2]

pIC50 IDO: 6.43, TDO: <5 [1][2]

Molecular Formula C₁₇H₁₈F₃N₅O₂ [4]

Molecular Weight 381.35 g/mol [4]

CAS Number 2239305-70-3 [4]

Solubility and Storage
Proper dissolution and storage of IACS-8968 S-enantiomer are critical for maintaining its

stability and activity.

Solvent Solubility Notes Reference

DMSO 50 mg/mL
Ultrasonic assistance

may be required.
[4][5]

Storage of Stock Solutions:[2]

-80°C: Up to 6 months

-20°C: Up to 1 month

It is highly recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.
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This protocol describes the preparation of a 10 mM stock solution of IACS-8968 S-enantiomer
in DMSO.

Materials:

IACS-8968 S-enantiomer powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Pre-warm the vial of IACS-8968 S-enantiomer to room temperature before opening.

Weigh the required amount of IACS-8968 S-enantiomer powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.81 mg of the

compound.

Add the appropriate volume of sterile DMSO to the tube. For a 10 mM stock, add 1 mL of

DMSO to 3.81 mg of the compound.

Vortex the solution vigorously until the powder is completely dissolved.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for short

intervals until a clear solution is obtained.[4][5]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[2]
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This protocol outlines the dilution of the DMSO stock solution into cell culture medium to

achieve the desired final concentration for treating cells.

Materials:

10 mM IACS-8968 S-enantiomer stock solution in DMSO

Complete cell culture medium, pre-warmed to 37°C

Sterile tubes for dilution

Procedure:

Thaw a single-use aliquot of the 10 mM IACS-8968 S-enantiomer stock solution at room

temperature.

Perform serial dilutions of the stock solution in complete cell culture medium to achieve the

desired final concentrations. It is crucial to add the DMSO stock solution to the medium and

mix immediately to prevent precipitation.

Important: The final concentration of DMSO in the cell culture medium should be kept as low

as possible, ideally below 0.1%, and should not exceed 0.5% to avoid cytotoxic effects.[6][7]

Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture

medium without the inhibitor.

Add the prepared working solutions to your cell cultures and incubate for the desired

experimental duration.

Note on Stability in Cell Culture Medium: The stability of IACS-8968 S-enantiomer in aqueous

cell culture medium has not been explicitly reported. It is recommended to prepare fresh

working solutions for each experiment. For long-term experiments, the medium containing the

inhibitor may need to be replaced periodically. Researchers should empirically determine the

stability of the compound under their specific experimental conditions.
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IACS-8968 S-enantiomer is a dual inhibitor of IDO1 and TDO, the rate-limiting enzymes in the

kynurenine pathway of tryptophan metabolism. By blocking these enzymes, the inhibitor

prevents the conversion of tryptophan to kynurenine. This leads to a decrease in kynurenine

levels and an increase in tryptophan availability in the cellular environment. The reduction in

kynurenine, a known endogenous ligand for the Aryl Hydrocarbon Receptor (AhR), leads to

decreased AhR activation and its downstream signaling, which is often implicated in creating

an immunosuppressive tumor microenvironment.[8][9][10][11][12]
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Caption: Mechanism of action of IACS-8968 S-enantiomer.

Experimental Workflow
The following diagram illustrates a typical workflow for an in vitro cell-based assay to evaluate

the efficacy of IACS-8968 S-enantiomer.
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Caption: Workflow for in vitro cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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